Cas no 72816-74-1 (2H-Imidazole-2-thione,1-decyl-1,3-dihydro-)

2H-Imidazole-2-thione,1-decyl-1,3-dihydro- structure
72816-74-1 structure
Product Name:2H-Imidazole-2-thione,1-decyl-1,3-dihydro-
CAS No:72816-74-1
MF:C13H24N2S
MW:240.408061981201
CID:573572
PubChem ID:5244461
Update Time:2025-04-19

2H-Imidazole-2-thione,1-decyl-1,3-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 2H-Imidazole-2-thione,1-decyl-1,3-dihydro-
    • 1-decyl-3H-imidazole-2-thione
    • 3-decyl-1H-imidazole-2-thione
    • 1-Decyl-1,3-dihydro-imidazol-2-thion
    • 1-decyl-1,3-dihydro-imidazole-2-thione
    • 2H-Imidazole-2-thione,1-decyl-1,3-dihydro
    • 72816-74-1
    • NSC360510
    • DTXSID20412828
    • NSC-360510
    • AKOS018768265
    • Inchi: 1S/C13H24N2S/c1-2-3-4-5-6-7-8-9-11-15-12-10-14-13(15)16/h10,12H,2-9,11H2,1H3,(H,14,16)
    • InChI Key: JDIVIRKXRABDRT-UHFFFAOYSA-N
    • SMILES: S=C1NC=CN1CCCCCCCCCC

Computed Properties

  • Exact Mass: 240.16600
  • Monoisotopic Mass: 240.16601995g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 9
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 47.4Ų

Experimental Properties

  • PSA: 52.81000
  • LogP: 4.68640
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